![molecular formula C12H14N4O2 B6462254 5-[3-(azetidin-1-yl)-3-oxopropyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 2549051-40-1](/img/structure/B6462254.png)
5-[3-(azetidin-1-yl)-3-oxopropyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
Overview
Description
The compound “5-[3-(azetidin-1-yl)-3-oxopropyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one” is a heterocyclic compound with a molecular formula of C12H14N4O2 and a molecular weight of 246.27 . It is available from suppliers for scientific research needs .
Molecular Structure Analysis
The molecular structure of this compound includes an azetidinyl group attached to a pyrazolo[1,5-a]pyrazin-4-one core . The InChI string representation of the molecule isInChI=1/C12H14N4O2/c17-11(14-5-1-6-14)3-7-15-8-9-16-10(12(15)18)2-4-13-16/h2,4,8-9H,1,3,5-7H2 . Physical And Chemical Properties Analysis
The compound has a molecular weight of 246.27 and a molecular formula of C12H14N4O2 . The solubility of the compound in DMSO is unknown .Scientific Research Applications
Heterocyclic Chemistry and Synthesis
The compound’s unique structure—containing both azetidine and pyrazole rings—makes it an attractive target for synthetic chemists. Researchers explore its reactivity, functionalization, and novel synthetic routes. The synthesis of derivatives, such as amino acid analogs, showcases its versatility .
Anticancer Potential
In vitro cytotoxicity studies have revealed promising results for certain derivatives of this compound. Notably, derivatives AZ-5, 9, 10, 14, and 19 demonstrated high efficacy, with inhibition percentages comparable to the standard drug doxorubicin .
Antioxidant Activity
Certain derivatives have been screened for in vitro antioxidant properties. Understanding their ability to scavenge free radicals contributes to drug development and health-related applications .
Drug Design and Pharmacophore Exploration
The azetidine subunit serves as a pharmacophore in various natural and synthetic compounds. Researchers explore its interactions with biological targets, aiming to design novel drugs with improved efficacy and reduced side effects .
Imidazole Chemistry
The compound’s pyrazole moiety contains two nitrogen atoms, one of which resembles pyrrole nitrogen. Imidazole, a five-membered heterocycle, shares similarities with this structure. Researchers study imidazole-containing compounds for their diverse biological activities .
Mechanism of Action
Target of Action
Similar compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been identified as novel inhibitors ofCyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .
Mode of Action
Related compounds have shown to inhibit cdk2, leading to significant alterations in cell cycle progression . This inhibition could potentially result in the induction of apoptosis within cells .
Biochemical Pathways
The inhibition of cdk2 can affect the cell cycle progression, particularly the transition from the g1 phase to the s phase . This can lead to cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .
Pharmacokinetics
Theoretical admet studies of related pyrazolopyrazine derivatives have predicted suitable pharmacokinetic phases .
Result of Action
Related compounds have shown superior cytotoxic activities against various cell lines . For instance, they have demonstrated significant inhibitory activity against MCF-7 and HCT-116 cell lines .
properties
IUPAC Name |
5-[3-(azetidin-1-yl)-3-oxopropyl]pyrazolo[1,5-a]pyrazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O2/c17-11(14-5-1-6-14)3-7-15-8-9-16-10(12(15)18)2-4-13-16/h2,4,8-9H,1,3,5-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFWABDARZITOHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)C(=O)CCN2C=CN3C(=CC=N3)C2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one](/img/structure/B6462180.png)
![4-(aminomethyl)-1-[(4-ethylphenyl)methyl]pyrrolidin-2-one hydrochloride](/img/structure/B6462185.png)
![(1R,5S,6r)-3-benzyl-6-ethoxy-3-azabicyclo[3.1.1]heptane](/img/structure/B6462192.png)
![ethyl 4-{4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}butanoate](/img/structure/B6462196.png)
![3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-[(4-fluorophenyl)methyl]piperidine](/img/structure/B6462208.png)
![4-{[1-(4,4-difluorocyclohexanecarbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6462216.png)
![N-[1-(3,3-difluorocyclobutanecarbonyl)piperidin-3-yl]-N-methyl-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6462218.png)
![4-ethyl-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]-2,3-dioxopiperazine-1-carboxamide](/img/structure/B6462229.png)
![2-{5-[(2-methylphenyl)amino]-1,3,4-thiadiazol-2-yl}acetohydrazide](/img/structure/B6462232.png)
![{1-[(1-benzyl-5-oxopyrrolidin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl 6-methoxypyridine-3-carboxylate](/img/structure/B6462244.png)
![4-{[1-(4,4,4-trifluorobutanoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6462250.png)
![5-oxo-1-[(4-propoxyphenyl)methyl]pyrrolidine-3-carbohydrazide](/img/structure/B6462261.png)
![N-{[1-(3,4-difluorophenyl)-5-oxopyrrolidin-3-yl]methyl}furan-2-carboxamide](/img/structure/B6462274.png)
![N-methyl-N-[1-(5-methylpyrazine-2-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine](/img/structure/B6462275.png)